Cas no 630410-93-4 (4-(5-chloro-1,2,4-thiadiazol-3-yl)pyridine)

• Product Name: 4-(5-chloro-1,2,4-thiadiazol-3-yl)pyridine
• CAS No: 630410-93-4
• MF: C₇H₄ClN₃S
• MW: 197.644758224487
• CID: 1644599
• PubChem ID: 21928608
• Update Time: 2025-08-02

4-(5-chloro-1,2,4-thiadiazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(5-chloro-1,2,4-thiadiazol-3-yl)-
• 4-(5-chloro-1,2,4-thiadiazol-3-yl)pyridine
• AKOS006309751
• DA-04202
• CS-0300026
• SCHEMBL3761164
• 4-(5-CHLORO-[1,2,4]THIADIAZOL-3-YL)-PYRIDINE
• EN300-117667
• 630410-93-4
• RFBQTVUUQQKKQP-UHFFFAOYSA-N
• 5-chloro-3-(pyridin-4-yl)-1,2,4-thiadiazole

• Inchi： 1S/C7H4ClN3S/c8-7-10-6(11-12-7)5-1-3-9-4-2-5/h1-4H
• InChI Key： RFBQTVUUQQKKQP-UHFFFAOYSA-N
• SMILES： ClC1=NC(C2C=CN=CC=2)=NS1

Computed Properties

• Exact Mass: 196.98162
• Monoisotopic Mass: 196.9814460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 38.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(5-chloro-1,2,4-thiadiazol-3-yl)pyridine

Introduction to 4-(5-Chloro-1,2,4-thiadiazol-3-yl)pyridine (CAS No. 630410-93-4)

4-(5-Chloro-1,2,4-thiadiazol-3-yl)pyridine (CAS No. 630410-93-4) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are nitrogen-containing aromatic heterocycles with a wide range of biological activities. The presence of the 5-chloro-1,2,4-thiadiazol-3-yl substituent imparts additional functional groups that can enhance the compound's reactivity and bioavailability.

The chemical structure of 4-(5-chloro-1,2,4-thiadiazol-3-yl)pyridine consists of a pyridine ring attached to a 5-chloro-1,2,4-thiadiazole moiety. The thiadiazole ring is a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. The chloro substitution at the 5-position of the thiadiazole ring can influence the compound's electronic properties and reactivity. This specific arrangement of functional groups makes 4-(5-chloro-1,2,4-thiadiazol-3-yl)pyridine an interesting candidate for various chemical and biological studies.

In the realm of medicinal chemistry, 4-(5-Chloro-1,2,4-thiadiazol-3-yl)pyridine has been explored for its potential as a lead compound in drug discovery. Recent research has shown that compounds with similar structural features exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 1,2,4-thiadiazoles showed potent inhibitory effects against various cancer cell lines. The presence of the pyridine ring and the chloro-substituted thiadiazole moiety in 4-(5-Chloro-1,2,4-thiadiazol-3-yl)pyridine suggests that it may also possess similar biological activities.

The synthesis of 4-(5-Chloro-1,2,4-thiadiazol-3-yl)pyridine typically involves multi-step reactions that aim to introduce the thiadiazole moiety onto the pyridine ring. One common approach is to start with 4-chloropyridine and react it with an appropriate thiadiazole derivative under suitable conditions. The choice of reagents and reaction conditions can significantly affect the yield and purity of the final product. Researchers have optimized these synthetic routes to achieve high yields and purity levels, making it feasible for large-scale production if needed.

In addition to its potential as a therapeutic agent, 4-(5-Chloro-1,2,4-thiadiazol-3-yl)pyridine has also been investigated for its use as an intermediate in the synthesis of other biologically active compounds. Its versatile chemical structure allows for further functionalization through various chemical transformations. For example, the chloro group on the thiadiazole ring can be replaced with other functional groups to generate new derivatives with different biological properties. This flexibility makes 4-(5-Chloro-1,2,4-thiadiazol-3-yl)pyridine a valuable building block in organic synthesis.

The physicochemical properties of 4-(5-Chloro-1,2,4-thiadiazol-3-yl)pyridine, such as its solubility in organic solvents and its stability under different conditions, have been studied extensively. These properties are crucial for its use in both laboratory research and industrial applications. For instance, its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) facilitates its use in solution-phase reactions and biological assays.

In conclusion, 4-(5-Chloro-1,2,4-thiadiazol-3-yl)pyridine (CAS No. 630410-93-4) is a promising compound with a unique chemical structure that offers potential applications in medicinal chemistry and pharmaceutical research. Its versatile reactivity and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate. Ongoing research continues to uncover new insights into its properties and potential uses.